Triptotriterpenic acid B
Triptotriterpenic acid B
Brand Name:
Vulcanchem
CAS No.:
128301-32-6
VCID:
VC0190433
InChI:
InChI=1S/C30H48O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20?,21-,22+,23-,26-,27-,28+,29-,30-/m1/s1
SMILES:
CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)O)C)C)C)C
Molecular Formula:
C30H48O4
Molecular Weight:
472.7 g/mol
Triptotriterpenic acid B
CAS No.: 128301-32-6
Natural Products
VCID: VC0190433
Molecular Formula: C30H48O4
Molecular Weight: 472.7 g/mol
| CAS No. | 128301-32-6 |
|---|---|
| Product Name | Triptotriterpenic acid B |
| Molecular Formula | C30H48O4 |
| Molecular Weight | 472.7 g/mol |
| IUPAC Name | (2R,4R,4aR,6aR,6aS,6bR,10S,12aR,14bR)-4,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H48O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20?,21-,22+,23-,26-,27-,28+,29-,30-/m1/s1 |
| Standard InChIKey | JTBGJQZJEYVBJZ-GRFRUCBCSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C(C1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@@H]4C[C@@](C[C@H]5O)(C)C(=O)O)C)C)C)(C)C)O |
| SMILES | CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)O)C)C)C)C |
| Canonical SMILES | CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)O)C)C)C)C |
| Synonyms | 3,22-dihydroxy-delta(12)-oleanen-29-oic acid triptotriterpenic acid B |
| PubChem Compound | 195563 |
| Last Modified | Nov 11 2021 |
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